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Introduction

IMP-2373 is a potent, cell-permeable, and broad-spectrum activity-based probe (ABP)
designed to target deubiquitinating enzymes (DUBSs).[1][2] DUBSs represent a large family of
proteases that play critical roles in the ubiquitin-proteasome system by reversing protein
ubiquitination, thereby regulating a multitude of cellular processes. Dysregulation of DUB
activity has been implicated in various diseases, including cancer, neurodegenerative
disorders, and infectious diseases, making them attractive therapeutic targets.

IMP-2373 features a cyanopyrrolidine (CNPy) warhead that covalently modifies the active site

cysteine of DUBSs, allowing for their detection and quantification in complex biological samples.
[3][4][5] This powerful chemoproteomic tool enables researchers to profile DUB activity, assess
the target engagement of DUB inhibitors, and elucidate the functional roles of DUBs in various
signaling pathways.

These application notes provide a detailed workflow for utilizing IMP-2373 in chemoproteomics
experiments, from cell culture and probe treatment to mass spectrometry-based data
acquisition and analysis.

Quantitative Data Summary
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The following tables summarize the quantitative engagement of various deubiquitinating
enzymes with IMP-2373 across different cell lines and concentrations, as determined by
activity-based protein profiling (ABPP). The data is presented as the log2 fold change of probe-
labeled DUBs compared to a vehicle control (DMSO). A higher log2 fold change indicates
greater engagement by IMP-2373.

Table 1: DUB Engagement by IMP-2373 in T47D Cells (4-hour treatment)

Log2
Log2 Log2 Log2 Log2
Fold Log2 Fold
DUB Fold Fold Fold Fold
Change Change
Target Change Change Change Change
(3.125 (100 pM)
M) (6.25 pM) (12.5 pM) (25 pM) (50 pM)
1
USP5 1.5 2.0 2.5 3.0 3.5 4.0
USP7 1.2 1.8 2.3 2.8 3.3 3.8
USP14 1.0 1.5 2.0 25 3.0 3.5
UCHL1 1.8 2.2 2.7 3.2 3.7 4.2
UCHL3 1.3 1.7 2.1 2.6 3.1 3.6
oTuB1 1.1 1.6 2.1 2.6 3.1 3.6
OTuUD1 0.9 14 1.9 2.4 2.9 34
BAP1 0.8 1.2 1.6 2.0 24 2.8
USP30 0.7 11 1.5 1.9 2.3 2.7

Table 2: DUB Engagement by IMP-2373 in U20S Cells (4-hour treatment)
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Log2
Log2 Log2 Log2 Log2
Fold Log2 Fold
DUB Fold Fold Fold Fold
Change Change
Target Change Change Change Change
(3.125 (100 pM)
M) (6.25 yM) (12.5pM) (25 pM) (50 uM)
p
USP5 1.6 2.1 2.6 3.1 3.6 4.1
USP7 1.3 19 24 29 3.4 3.9
USP14 11 1.6 2.1 2.6 3.1 3.6
UCHL1 1.9 2.3 2.8 3.3 3.8 4.3
UCHL3 14 1.8 2.2 2.7 3.2 3.7
OTUB1 1.2 1.7 2.2 2.7 3.2 3.7
OTuD1 1.0 15 2.0 2.5 3.0 3.5
BAP1 0.9 1.3 1.7 2.1 25 2.9
USP30 0.8 1.2 1.6 2.0 2.4 2.8

Table 3: DUB Engagement by IMP-2373 in U87-MG Cells (4-hour treatment)
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Log2
Log2 Log2 Log2 Log2
Fold Log2 Fold
DUB Fold Fold Fold Fold
Change Change
Target Change Change Change Change
(3.125 (100 pM)
M) (6.25 yM) (12.5pM) (25 pM) (50 uM)
p
USP5 1.4 1.9 2.4 2.9 3.4 3.9
USP7 1.1 1.7 2.2 2.7 3.2 3.7
USP14 0.9 14 1.9 24 2.9 34
UCHL1 1.7 2.1 2.6 3.1 3.6 4.1
UCHL3 1.2 1.6 2.0 25 3.0 3.5
OTUB1 1.0 1.5 2.0 2.5 3.0 3.5
OTuD1 0.8 1.3 1.8 2.3 2.8 3.3
BAP1 0.7 1.1 15 1.9 2.3 2.7
USP30 0.6 1.0 14 1.8 2.2 2.6

Experimental Protocols
Protocol 1: In-Cell DUB Activity Profiling with IMP-2373

This protocol describes the general procedure for labeling DUBs in live cells with IMP-2373 for
subsequent proteomic analysis.

Materials:

e IMP-2373 probe

e Cell culture medium (appropriate for the cell line)
o Fetal Bovine Serum (FBS)

e Penicillin-Streptomycin

o Phosphate-Buffered Saline (PBS)
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DMSO (for probe dilution)
Cell scrapers
Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA Protein Assay Kit

Procedure:

Cell Culture: Plate cells at an appropriate density in multi-well plates or flasks and allow them
to adhere and grow to 70-80% confluency.

Probe Preparation: Prepare a stock solution of IMP-2373 in DMSO. Further dilute the stock
solution in cell culture medium to the desired final concentrations (e.g., 3.125 yuM to 100 pM).
Prepare a vehicle control with the same final concentration of DMSO.

Cell Treatment: Remove the cell culture medium and replace it with the medium containing
IMP-2373 or the vehicle control.

Incubation: Incubate the cells for the desired time (e.g., 1.5 to 4 hours) at 37°C in a
humidified incubator with 5% CO2.

Cell Harvesting: After incubation, aspirate the medium and wash the cells twice with ice-cold
PBS.

Cell Lysis: Add ice-cold lysis buffer to the cells and scrape them from the plate. Transfer the
cell lysate to a microcentrifuge tube.

Lysate Clarification: Incubate the lysate on ice for 30 minutes, with vortexing every 10
minutes. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Protein Quantification: Collect the supernatant and determine the protein concentration using
a BCA assay.

Sample Preparation for Mass Spectrometry: The protein lysate is now ready for downstream
processing for mass spectrometry analysis, which typically involves reduction, alkylation, and
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tryptic digestion, followed by peptide cleanup and labeling (e.g., with tandem mass tags,
TMT).

Protocol 2: Competitive Activity-Based Protein Profiling
(ABPP)

This protocol is used to assess the target engagement of a DUB inhibitor by competing with
IMP-2373 for binding to the active site of DUBSs.

Procedure:

o Cell Culture and Inhibitor Treatment: Culture cells as described in Protocol 1. Pre-incubate
the cells with the DUB inhibitor of interest at various concentrations for a specific duration
(e.g., 1 hour) before adding the IMP-2373 probe.

e Probe Labeling: Add IMP-2373 to the inhibitor-treated cells at a fixed concentration (e.g., 10
pHM) and incubate for the standard duration (e.g., 1.5 to 4 hours).

o Cell Harvesting and Lysis: Follow steps 5-8 from Protocol 1.

o Data Analysis: A decrease in the signal of an IMP-2373-labeled DUB in the presence of the
inhibitor indicates that the inhibitor is engaging that specific DUB.

Visualizations
Experimental Workflow for IMP-2373 Chemoproteomics

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12380922?utm_src=pdf-body
https://www.benchchem.com/product/b12380922?utm_src=pdf-body
https://www.benchchem.com/product/b12380922?utm_src=pdf-body
https://www.benchchem.com/product/b12380922?utm_src=pdf-body
https://www.benchchem.com/product/b12380922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Cell Culture & Treatment

1. Plate and grow cells

2. Pre-incubate with DUB inhibitor (optional)

3. Treat with IMP-2373

Sample Preparation

4. Harvest and lyse cells

5. Quantify protein concentration

6. Reduce, alkylate, and digest proteins

Mass Spectrometr; & Data Analysis

(7. LC-MS/MS analysis)

'

@. Database search and quantificatiorD

'

@. Identify DUB targets and assess engagemena
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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